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Compound of Interest

Compound Name: Chitosan

Cat. No.: B1678972

Principle of lonic Gelation

Chitosan, a linear polysaccharide derived from the deacetylation of chitin, is a cornerstone
biopolymer in nanoparticle-based drug delivery due to its biocompatibility, biodegradability, and
cationic nature.[1][2] The ionic gelation method leverages the electrostatic interactions between
the positively charged amino groups (-NHs™*) of chitosan (dissolved in an acidic solution) and a
polyanion, most commonly sodium tripolyphosphate (TPP).[1][3][4]

When the TPP solution is introduced to the chitosan solution under controlled stirring, the
opposing charges lead to inter- and intra-molecular cross-linkages.[5] This interaction reduces
the solubility of chitosan, causing it to spontaneously precipitate and form solid, spherical
nanoparticles.[3][5] This method is widely adopted because it is performed under mild aqueous
conditions, is relatively simple, and avoids the use of harsh organic solvents.[4][5]

The fundamental mechanism relies on the protonation of chitosan's primary amine groups in
an acidic medium (typically pH < 6.5), which imparts a positive surface charge. The negatively
charged phosphate groups of TPP then interact with these protonated amines to form the
nanoparticle matrix.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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